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Compound of Interest

Compound Name: N-(4-Nitrophenyl)acetamide

Cat. No.: B089526 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with N-(4-Nitrophenyl)acetamide (CAS No. 104-04-1).

Adherence to these procedures is essential for ensuring laboratory safety and proper chemical

management.

Personal Protective Equipment (PPE) and Safety
Measures
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following table summarizes the required PPE and safety protocols for handling N-(4-
Nitrophenyl)acetamide.
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PPE/Safety Measure Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][2]

Protects against dust,

splashes, and vapors.

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile) and fire/flame

resistant, impervious clothing.

[1][2]

Prevents skin contact,

irritation, and absorption.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

[2]

Protects against inhalation of

harmful dust and aerosols.

Ventilation

Handle in a well-ventilated

place, preferably in a chemical

fume hood.[1][2]

Minimizes the concentration of

airborne particles.

Hygiene

Wash hands before breaks

and at the end of work.

Immediately remove all soiled

and contaminated clothing.

Prevents accidental ingestion

and cross-contamination.

Hazard Identification and First Aid
N-(4-Nitrophenyl)acetamide presents several health hazards. Understanding these risks and

the appropriate first-aid response is crucial.
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Hazard Classification GHS Statements First Aid Measures

Acute Toxicity (Oral) H302: Harmful if swallowed.[3]

Rinse mouth with water. Do not

induce vomiting. Call a doctor

or Poison Control Center

immediately.[1]

Skin Irritation H315: Causes skin irritation.[4]

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.[1]

Serious Eye Irritation
H319: Causes serious eye

irritation.[4]

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

and consult a doctor.[1][5]

Respiratory Irritation
H335: May cause respiratory

irritation.[4]

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor.[1][6]

Step-by-Step Operational Protocol for Handling and
Disposal
A systematic approach to handling and disposal minimizes risks and ensures regulatory

compliance.

1. Preparation and Handling:

Step 1: Engineering Controls: Work in a well-ventilated area, such as a chemical fume hood,

to minimize exposure to dust and aerosols.[1][2]

Step 2: Don PPE: Before handling the compound, put on all required personal protective

equipment, including safety goggles, chemical-resistant gloves, and a lab coat.
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Step 3: Weighing and Transfer: Handle the solid carefully to avoid creating dust. Use spark-

proof tools.[1][2]

Step 4: Storage: Store the container tightly closed in a dry, cool, and well-ventilated place,

away from incompatible materials.[2]

2. Spill Management:

Step 1: Evacuate and Secure: In case of a spill, evacuate personnel to a safe area and

remove all sources of ignition.[1]

Step 2: Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the

chemical enter drains.[1]

Step 3: Clean-up: Collect the spilled material using spark-proof tools and place it in a

suitable, closed container for disposal.[1][2]

3. Disposal Plan:

Step 1: Waste Collection: Collect waste N-(4-Nitrophenyl)acetamide and any contaminated

materials in a suitable, labeled, and closed container.[1][2]

Step 2: Licensed Disposal: The material should be disposed of by a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not

discharge to sewer systems.[1]

Step 3: Container Decontamination: Empty containers can be triple-rinsed (or equivalent)

and offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to render

it unusable and dispose of it in a sanitary landfill.[1]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for handling N-(4-
Nitrophenyl)acetamide, from preparation to final disposal.
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Workflow for Handling N-(4-Nitrophenyl)acetamide

Preparation
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Caption: Logical workflow for the safe handling and disposal of N-(4-Nitrophenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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